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Compound of Interest

Compound Name: Azido-PEG6-PFP ester

Cat. No.: B605877 Get Quote

An In-depth Technical Guide to the Safe Handling and Application of Azido-PEG6-PFP Ester in
the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, handling procedures, and experimental

guidelines for the effective use of Azido-PEG6-PFP ester in a laboratory setting. The

information is intended to support researchers in drug development, bioconjugation, and

proteomics.

Chemical and Physical Properties
Azido-PEG6-PFP ester is a bifunctional linker molecule widely utilized in bioconjugation and

proteomics. It features a terminal azide group for "click chemistry" reactions and a

pentafluorophenyl (PFP) ester for amine conjugation. The hexaethylene glycol (PEG6) spacer

enhances solubility and reduces steric hindrance.
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Property Value

Chemical Name
perfluorophenyl 1-azido-3,6,9,12,15,18-

hexaoxahenicosan-21-oate

CAS Number 1818294-47-1

Molecular Formula C₂₁H₂₈F₅N₃O₈

Molecular Weight 545.45 g/mol

Appearance Colorless liquid

Purity Typically ≥95%

Safety and Hazard Information
It is imperative to handle Azido-PEG6-PFP ester with care, adhering to standard laboratory

safety practices. The following table summarizes the known hazard and precautionary

statements.

Hazard Category GHS Classification Precautionary Statements

Acute Toxicity (Oral) H302: Harmful if swallowed[1]
P264, P270, P301+P312,

P330, P501

Skin Corrosion/Irritation H315: Causes skin irritation[1]
P264, P280, P302+P352,

P332+P313, P362

Eye Damage/Irritation
H319: Causes serious eye

irritation[1]

P264, P280,

P305+P351+P338,

P337+P313

Respiratory Irritation
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405,

P501

First Aid Measures:
If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.
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If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity and reactivity of Azido-PEG6-
PFP ester.

Parameter Recommendation

Storage Temperature -20°C

Storage Conditions
Keep in a dark place under an inert atmosphere.

The compound is moisture-sensitive.

Handling

Equilibrate the vial to room temperature before

opening to prevent moisture condensation. Use

in a well-ventilated area.

Solubility

Soluble in organic solvents such as

dimethylsulfoxide (DMSO) and

dimethylformamide (DMF).

Experimental Protocols
The following is a general protocol for the conjugation of Azido-PEG6-PFP ester to a protein.

Optimization may be required for specific applications.

Materials:
Azido-PEG6-PFP ester

Protein or other amine-containing biomolecule
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Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting column or dialysis equipment for purification

Procedure:
Prepare Protein Solution: Dissolve the protein in the amine-free buffer at a concentration of

1-10 mg/mL.

Prepare Azido-PEG6-PFP Ester Solution: Immediately before use, dissolve the Azido-
PEG6-PFP ester in DMSO or DMF to a stock concentration of 10-100 mM. Do not prepare

stock solutions for long-term storage as the PFP ester is susceptible to hydrolysis.

Conjugation Reaction:

Add a 10- to 20-fold molar excess of the Azido-PEG6-PFP ester solution to the protein

solution. The final volume of the organic solvent should not exceed 10% of the total

reaction volume.

Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours. The

optimal reaction time may vary depending on the protein and desired degree of labeling.

Quenching: Add the quenching buffer to a final concentration of 20-50 mM and incubate for

15-30 minutes at room temperature to stop the reaction.

Purification: Remove excess reagent and byproducts by size-exclusion chromatography

(e.g., a desalting column) or dialysis against an appropriate buffer.

Characterization: The resulting conjugate can be characterized by methods such as SDS-

PAGE, mass spectrometry, or HPLC to determine the degree of labeling. The azide-

functionalized protein is now ready for subsequent "click chemistry" reactions.

Visualizations
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Chemical Structure of Azido-PEG6-PFP Ester
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Caption: Chemical structure of Azido-PEG6-PFP ester.

Experimental Workflow for Protein Conjugation
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Caption: Workflow for protein conjugation with Azido-PEG6-PFP ester.

Safety Handling Workflow
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Storage & Preparation

Handling

Waste Disposal
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Caption: Recommended safety workflow for handling Azido-PEG6-PFP ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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